Cas no 2228172-98-1 (tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228172-98-1
• MF: C₁₅H₂₀N₂O₆
• MW: 324.329104423523
• CID: 5967042
• PubChem ID: 165620978
• Update Time: 2025-06-12

tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-yl]carbamate
• 2228172-98-1
• EN300-1872380

• Inchi： 1S/C15H20N2O6/c1-14(2,3)23-13(19)16-15(4,9-18)10-7-6-8-11(22-5)12(10)17(20)21/h6-9H,1-5H3,(H,16,19)
• InChI Key： HIBXOOALEKYQII-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC=C(C=1[N+](=O)[O-])OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.13213636g/mol
• Monoisotopic Mass: 324.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228172-98-1)

Tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate, identified by its CAS number 2228172-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural features of this molecule, including its tert-butyl protecting group and the presence of a nitrophenyl moiety, make it a valuable building block for further chemical modifications and functionalization.

The nitrophenyl substituent at the 2-position of the aromatic ring introduces a region of high reactivity, enabling various chemical transformations such as reduction to an amine or diazotization followed by coupling reactions. This reactivity is particularly useful in constructing more complex molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design. Additionally, the 3-methoxy group provides an electron-donating effect, which can influence the electronic properties of the aromatic system and potentially modulate the pharmacokinetic behavior of derivative compounds.

The 1-oxopropan-2-ylcarbamate portion of the name indicates a carbamate linkage connected to a propanone backbone. This structural motif is not only synthetically accessible but also offers potential advantages in terms of metabolic stability and solubility profile. Carbamates are known to exhibit good bioavailability and are often employed in drug development due to their favorable pharmacokinetic properties. The tert-butyl group at the nitrogen position serves as an effective protecting group, allowing for selective deprotection under mild conditions when further functionalization is desired.

In recent years, there has been a growing interest in developing novel carbamate-based therapeutics due to their broad spectrum of biological activities. For instance, derivatives of carbamates have shown promise in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX. The structural framework of Tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate provides a unique platform for exploring such pharmacological interactions. The nitro group can be reduced to an amine, which can then be further functionalized into more complex structures, such as peptidomimetics or kinase inhibitors.

Moreover, the compound's potential utility extends beyond traditional pharmaceutical applications. Its unique reactivity makes it a valuable tool in synthetic organic chemistry, particularly for developing new methodologies for constructing heterocyclic compounds. Heterocycles are prevalent in many biologically active molecules, and efficient synthetic routes to these structures remain a key focus in medicinal chemistry research. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic ring allows for fine-tuning of electronic properties, which can be leveraged to optimize reaction outcomes.

Recent advances in computational chemistry have also highlighted the importance of understanding molecular interactions at a quantum mechanical level. The electronic structure of Tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate, as predicted by density functional theory (DFT) calculations, suggests that it may exhibit significant dipole moments due to the polarized nitro and carbamate groups. This polarity could enhance its solubility in polar solvents and improve its interaction with biological targets that rely on electrostatic interactions.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic strategies. Key steps include nucleophilic substitution reactions to introduce the nitrophenyl moiety followed by carbamate formation via condensation with diethyl carbonate or similar reagents. Protecting group strategies are employed to ensure regioselectivity during subsequent modifications. These synthetic approaches highlight the compound's versatility as a synthetic intermediate and its potential utility in industrial-scale production.

In conclusion, Tert-butyl N-2-(3-methoxy-2-nitrophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2228172-98-1) represents a fascinating compound with broad applications in pharmaceutical research and synthetic organic chemistry. Its unique structural features—combining a nitrophenyl group with a carbamate linkage—make it an attractive candidate for further exploration in drug discovery programs targeting various therapeutic areas. As research continues to uncover new synthetic methodologies and computational tools, compounds like this will undoubtedly play an increasingly important role in advancing our understanding of molecular interactions and developing novel therapeutics.